1-(2-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-(4-fluorophenyl)sulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C17H18F2N2O2S.C2H2O4/c18-15-5-7-16(8-6-15)24(22,23)21-11-9-20(10-12-21)13-14-3-1-2-4-17(14)19;3-1(4)2(5)6/h1-8H,9-13H2;(H,3,4)(H,5,6)
• InChI Key: JXCAEFPLGXWATQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2F)S(=O)(=O)C3=CC=C(C=C3)F.C(=O)(C(=O)O)O
• Molecular Formula: C19H20F2N2O6S
• Molecular Weight: 442.4 g/mol

Description

1-(2-fluorobenzyl)-4-[(4-fluorophenyl)sulfonyl]piperazine oxalate is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is also known as FISP or FISPX, and it is a piperazine derivative. FISPX is a white crystalline powder that is soluble in water, ethanol, and methanol.

Mechanism of Action

The exact mechanism of action of FISPX is not fully understood. However, it is believed to act as a serotonin receptor antagonist and a dopamine receptor agonist. FISPX may also affect the levels of other neurotransmitters such as norepinephrine and acetylcholine.
Biochemical and Physiological Effects:
FISPX has been shown to have a range of biochemical and physiological effects. In animal studies, FISPX has been shown to reduce anxiety and depression-like behaviors. FISPX has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using FISPX in lab experiments is that it has a high affinity for serotonin receptors and dopamine receptors. This makes it a useful tool for studying the role of these receptors in various physiological and pathological conditions. However, one limitation of using FISPX is that it may have off-target effects on other neurotransmitter systems, which could confound the interpretation of results.

Future Directions

There are several future directions for research on FISPX. One area of interest is the potential use of FISPX in the treatment of psychiatric disorders such as depression and anxiety. Another area of interest is the potential use of FISPX in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Further research is needed to fully understand the mechanism of action of FISPX and its potential therapeutic applications.

Scientific Research Applications

FISPX has been studied for its potential pharmacological properties, including its use as an antidepressant, anxiolytic, and antipsychotic agent. FISPX has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.